Cas no 1203092-49-2 (2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one
• CAS No: 1203092-49-2
• MF: C₁₇H₁₈FN₃O₂
• MW: 315.342127323151
• CID: 6177914
• PubChem ID: 45502062
• Update Time: 2025-05-27

2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one
• 2-(4-fluorobenzyl)-6-(piperidine-1-carbonyl)pyridazin-3(2H)-one
• CHEMBL4943456
• 2-[(4-fluorophenyl)methyl]-6-(piperidine-1-carbonyl)pyridazin-3-one
• 2-[(4-fluorophenyl)methyl]-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one
• F5320-0197
• AKOS024506672
• VU0641823-1
• 1203092-49-2

• Inchi： 1S/C17H18FN3O2/c18-14-6-4-13(5-7-14)12-21-16(22)9-8-15(19-21)17(23)20-10-2-1-3-11-20/h4-9H,1-3,10-12H2
• InChI Key： RFYXMJRPTFMUQU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C=CC(C(N2CCCCC2)=O)=N1)=O

Computed Properties

• Exact Mass: 315.13830499g/mol
• Monoisotopic Mass: 315.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one (CAS No. 1203092-49-2)

The compound 2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one (CAS No. 1203092-49-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a dihydropyridazinone core with a 4-fluorophenyl moiety and a piperidine carbonyl group, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or G protein-coupled receptor (GPCR) modulator, given the rising demand for targeted therapies in oncology and metabolic disorders.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the 4-fluorophenyl group in this molecule aligns with current trends in medicinal chemistry, where fluorine incorporation is a strategic approach to improve drug-like properties. Additionally, the piperidine-1-carbonyl fragment contributes to the compound's ability to interact with biological targets, a feature often explored in the development of central nervous system (CNS) drugs. This dual functionality positions CAS No. 1203092-49-2 as a promising candidate for further preclinical studies.

From a synthetic chemistry perspective, the preparation of 2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one involves multi-step organic transformations, including Pd-catalyzed cross-coupling and amide bond formation. These methods are widely discussed in academic literature and industrial R&D, reflecting the compound's relevance in modern synthetic workflows. Its molecular weight of 315.35 g/mol and moderate lipophilicity (predicted LogP ~2.8) suggest favorable pharmacokinetic profiles, a critical consideration in early-stage drug development.

The therapeutic potential of this compound is further highlighted by its structural similarity to known phosphodiesterase (PDE) inhibitors, a class of drugs used for inflammatory and cardiovascular conditions. With increasing global focus on precision medicine, researchers are investigating whether CAS No. 1203092-49-2 could serve as a lead compound for diseases with high unmet medical needs. Computational modeling studies indicate possible interactions with protein kinases involved in cell signaling pathways, though experimental validation is ongoing.

In material science applications, the dihydropyridazinone core exhibits interesting photophysical properties that could be exploited in organic electronics or sensor technologies. The fluorine atom's electronegativity may contribute to unique intermolecular interactions in solid-state formulations, an area of active investigation for specialty chemicals. This dual applicability in life sciences and advanced materials underscores the compound's interdisciplinary significance.

Quality control and analytical characterization of 2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one typically employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Batch-to-batch consistency is crucial for research reproducibility, especially when studying structure-activity relationships (SAR). The compound's stability under various pH conditions and thermal parameters is frequently evaluated to ensure reliable experimental outcomes.

As the pharmaceutical industry shifts toward fragment-based drug design, the modular structure of this molecule offers opportunities for medicinal chemistry optimization. Strategic modifications at the piperidine nitrogen or pyridazinone carbonyl could yield derivatives with improved target selectivity. Such approaches align with current efforts to reduce attrition rates in clinical trials through rational molecular engineering.

Environmental and safety assessments of CAS No. 1203092-49-2 follow standard OECD guidelines for new chemical entities. While not classified as hazardous under current regulations, proper handling procedures are recommended due to its status as a research-grade compound. The growing emphasis on green chemistry principles has prompted investigations into more sustainable synthesis routes for this and related heterocycles.

The commercial availability of 2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one through specialty chemical suppliers facilitates academic and industrial research. Pricing and scalability data are often requested by researchers evaluating its feasibility for large-scale applications. Comparative studies with structural analogs help establish its unique value proposition in competitive research landscapes.

Looking ahead, the scientific trajectory of this compound will likely be shaped by emerging trends in artificial intelligence-assisted drug discovery and high-throughput screening technologies. Its inclusion in commercial screening libraries and academic compound collections ensures continued investigation across multiple therapeutic areas. Patent landscape analyses reveal growing intellectual property activity around related chemical space, indicating sustained commercial interest.

For researchers seeking detailed technical specifications, the compound's spectral data (including 1H NMR and 13C NMR spectra) and chromatographic purity metrics are typically available from manufacturers. These parameters are essential for structure confirmation and quality assurance in sensitive biological assays. The development of validated analytical methods for this molecule remains an active area of method development in analytical chemistry circles.

In conclusion, 2-(4-fluorophenyl)methyl-6-(piperidine-1-carbonyl)-2,3-dihydropyridazin-3-one represents an intriguing case study in contemporary heterocyclic chemistry. Its balanced combination of fluorinated aromatic and saturated nitrogen heterocycle features makes it a valuable building block for both drug discovery and materials science applications. As research continues to unravel its full potential, this compound serves as a testament to the innovation driving modern molecular design.